Cas no 52338-52-0 (2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline)

• Product name: 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline
• CAS No: 52338-52-0
• MF: C₂₄H₂₀N₂O₄S
• MW: 432.4916
• CID: 1580455
• PubChem ID: 104162

2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline Chemical and Physical Properties

Names and Identifiers

• 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline
• 2,2'-(Sulfonylbis(4,1-phenyleneoxy))bisbenzenamine
• 2,2'-[Sulfonylbis(4,1-phenyleneoxy)]dianiline
• Benzenamine, 2,2'-(sulfonylbis(4,1-phenyleneoxy))bis-
• benzenamine, 2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis-
• Bis(4-aminophenoxyphenyl)sulfone
• Bis[4-(2-aminophenoxy)phenyl] sulfone
• 2-[4-[4-(2-aminophenoxy)phenyl]sulfonylphenoxy]aniline
• AKOS030228006
• 52338-52-0
• DTXSID9068740
• 2-{4-[4-(2-AMINOPHENOXY)BENZENESULFONYL]PHENOXY}ANILINE
• FJYCAYKHNVQCJW-UHFFFAOYSA-N
• SCHEMBL1142365

• Inchi： InChI=1S/C24H20N2O4S/c25-21-5-1-3-7-23(21)29-17-9-13-19(14-10-17)31(27,28)20-15-11-18(12-16-20)30-24-8-4-2-6-22(24)26/h1-16H,25-26H2
• InChI Key： FJYCAYKHNVQCJW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N)OC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)OC4=CC=CC=C4N

Computed Properties

• Exact Mass: 432.1145
• Monoisotopic Mass: 432.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 104.64